Cas no 1803471-22-8 (2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1803471-22-8
• MF: C₈H₄F₅N₃O
• MW: 253.128878593445
• CID: 4801556
• Update Time: 2025-10-31

2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4F5N3O/c9-6(10)4-5(17-8(11,12)13)3(1-14)2-16-7(4)15/h2,6H,(H2,15,16)
• InChI Key： MHDNBBQNKXPCEW-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C#N)C=1OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803471-22-8)

2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803471-22-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and multiple functional groups, including cyano, difluoromethyl, and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, which combines both electron-withdrawing and electron-donating groups, allows for versatile reactivity, enabling its use in the synthesis of complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in compounds like 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine because of their potential to enhance the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The presence of fluorine atoms in the molecule is known to improve lipophilicity and membrane permeability, which are critical factors in the design of next-generation therapeutics. Additionally, the cyano group offers a reactive handle for further functionalization, making this compound a versatile building block in medicinal chemistry.

The agrochemical industry has also shown a growing interest in 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine, as it serves as a key intermediate in the synthesis of novel pesticides and herbicides. The trifluoromethoxy group is particularly noteworthy for its ability to confer resistance to enzymatic degradation, thereby increasing the longevity and efficacy of agrochemical products. This attribute aligns with the global trend toward sustainable agriculture, where the development of environmentally friendly and high-performance crop protection agents is a top priority.

From a synthetic perspective, the preparation of 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to optimize the yield and purity of this compound. These methodologies not only improve efficiency but also reduce the environmental footprint of the synthesis process, addressing the increasing demand for greener chemistry practices.

In the realm of material science, 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine has been explored for its potential applications in the development of organic electronic materials. The pyridine scaffold, combined with its fluorinated and cyano substituents, contributes to desirable electronic properties, such as tunable band gaps and enhanced charge transport characteristics. These features make it a promising candidate for use in organic light-emitting diodes (OLEDs), photovoltaic cells, and other advanced electronic devices.

The safety and handling of 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine are of paramount importance in industrial and laboratory settings. While it is not classified as a hazardous material, standard precautions, such as the use of personal protective equipment (PPE) and proper ventilation, should always be observed. Regulatory compliance, including adherence to guidelines set forth by organizations like the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA), ensures that the compound is used responsibly and sustainably.

Looking ahead, the future of 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine appears promising, with ongoing research focused on expanding its applications and improving synthetic methodologies. As the scientific community continues to uncover new uses for this compound, its role in advancing innovation across multiple industries is expected to grow. Whether in pharmaceuticals, agrochemicals, or materials science, 2-Amino-5-cyano-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine stands as a testament to the power of molecular design and the endless possibilities of chemical innovation.